Cas no 1032507-39-3 ((2,5-Difluorophenyl)methanesulfonamide)

• Product Name: (2,5-Difluorophenyl)methanesulfonamide
• CAS No: 1032507-39-3
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• MDL: MFCD09800678
• CID: 5242999
• PubChem ID: 46738063
• Update Time: 2026-03-08

(2,5-Difluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,5-difluorophenyl)methanesulfonamide
• (2,5-Difluorophenyl)methanesulfonamide

• MDL： MFCD09800678
• Inchi： 1S/C7H7F2NO2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： BKAKGHCXBDHRBW-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2,5-Difluorophenyl)methanesulfonamide

Introduction to (2,5-Difluorophenyl)methanesulfonamide (CAS No. 1032507-39-3)

The compound (2,5-Difluorophenyl)methanesulfonamide, with the CAS registry number 1032507-39-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound belongs to the class of methanesulfonamides, which are widely used as intermediates in the development of bioactive molecules. The presence of two fluorine atoms at the 2 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making it a valuable building block for various applications.

The molecular structure of (2,5-Difluorophenyl)methanesulfonamide consists of a phenyl ring substituted with two fluorine atoms and a methanesulfonamide group (-SO₂NH₂) attached to the benzene ring. This structure not only enhances the compound's stability but also contributes to its potential as a versatile precursor in organic synthesis. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are critical components in modern drug discovery.

From a chemical standpoint, (2,5-Difluorophenyl)methanesulfonamide exhibits interesting reactivity due to the electron-withdrawing effects of both the fluorine atoms and the sulfonamide group. These effects can influence nucleophilic aromatic substitution reactions, making this compound a valuable substrate for constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize novel pyridine derivatives with potential antiviral activity.

One of the most notable applications of (2,5-Difluorophenyl)methanesulfonamide is its use as an intermediate in the preparation of agrochemicals. Recent advancements in agricultural chemistry have demonstrated its utility in developing fungicides and insecticides with improved efficacy and reduced environmental impact. The fluorinated phenyl group enhances lipophilicity, which is crucial for targeting specific biological pathways in pests and pathogens.

In addition to its role in agrochemicals, (2,5-Difluorophenyl)methanesulfonamide has shown promise in medicinal chemistry. Its ability to act as a bioisostere for other functional groups makes it an attractive candidate for modifying drug candidates to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For example, studies have explored its use in modifying kinase inhibitors to enhance their selectivity and reduce off-target effects.

The synthesis of (2,5-Difluorophenyl)methanesulfonamide typically involves multi-step processes that include nucleophilic aromatic substitution or coupling reactions. Recent optimizations have focused on improving yield and purity by employing catalytic systems or microwave-assisted synthesis techniques. These advancements underscore the compound's importance in both academic and industrial settings.

From a safety perspective, (2,5-Difluorophenyl)methanesulfonamide exhibits low acute toxicity based on preliminary studies. However, comprehensive toxicological evaluations are still required to fully understand its long-term effects on human health and the environment. Regulatory agencies continue to monitor such compounds closely to ensure their safe handling and application.

In conclusion, (2,5-Difluorophenyl)methanesulfonamide (CAS No. 1032507-39-3) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new potentials for this compound, its role in advancing modern chemistry is expected to grow significantly.